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Compound of Interest

Compound Name:
Tert-butyl methyl(2-

(methylamino)ethyl)carbamate

Cat. No.: B179948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl methyl(2-(methylamino)ethyl)carbamate is a diamine derivative containing a

carbamate protecting group. Its structure is of interest to researchers in medicinal chemistry

and drug development due to its potential applications as a building block in the synthesis of

more complex molecules. This technical guide provides a comprehensive overview of its

chemical properties, detailed experimental protocols for its synthesis and analysis, and a

summary of its known biological activities.

Chemical Properties
A summary of the key chemical and physical properties of tert-butyl methyl(2-
(methylamino)ethyl)carbamate is presented in Table 1.
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Property Value Source

IUPAC Name
tert-butyl N-methyl-N-[2-

(methylamino)ethyl]carbamate
[1]

CAS Number 112257-19-9 [1]

Molecular Formula C₉H₂₀N₂O₂ [1]

Molecular Weight 188.27 g/mol [1]

Physical Form Liquid [2]

Color Colorless to light yellow [3]

Boiling Point 239.1 °C (estimated) Chemchart

Melting Point 33.32 °C (estimated) Chemchart

Density 0.957 g/cm³ [4]

pKa 9.96 ± 0.10 (Predicted) [3]

InChI Key
DFVRUHANEXOZGT-

UHFFFAOYSA-N
[2]

SMILES CC(C)(C)OC(=O)N(C)CCNC [1]

Experimental Protocols
Synthesis
A common method for the synthesis of tert-butyl methyl(2-(methylamino)ethyl)carbamate
involves the selective N-Boc protection of N,N'-dimethylethylenediamine.

3.1.1. Materials and Equipment

N,N'-Dimethylethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM)
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Deionized water

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Methanol/Dichloromethane (1:20 v/v) as eluent

3.1.2. Procedure

Dissolve N,N'-dimethylethylenediamine (5.00 g, 57 mmol) in dichloromethane (25 mL) in a

round-bottom flask and cool the solution to 0 °C in an ice bath.[3]

In a separate vessel, dissolve di-tert-butyl dicarbonate (5.00 g, 22 mmol) in dichloromethane

(25 mL).[3]

Slowly add the di-tert-butyl dicarbonate solution dropwise to the cooled N,N'-

dimethylethylenediamine solution while maintaining the temperature at 0 °C.[3]

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and continue stirring overnight.[3]

Quench the reaction by adding deionized water (20 mL).[3]

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (2 x 40 mL).[3]

Combine the organic layers and dry over anhydrous sodium sulfate.[3]
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Filter the solution and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.[3]

Purify the crude product by silica gel column chromatography using a

methanol/dichloromethane (1/20, v/v) eluent to yield the pure tert-butyl methyl(2-
(methylamino)ethyl)carbamate as a colorless oil.[3]
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Synthesis Workflow
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Caption: Synthesis workflow for tert-butyl methyl(2-(methylamino)ethyl)carbamate.
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Analytical Characterization
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of

deuterated chloroform (CDCl₃) in an NMR tube.

¹H NMR Analysis:

Spectrometer: 400 MHz

Observed Peaks: δ 3.39-3.36 (m, 2H, CH₂), 2.95-2.90 (s, 3H, CH₃), 2.76 (m, 2H, CH₂),

2.48 (s, 3H, CH₃), 1.48 (s, 9H, (CH₃)₃).[3]

3.2.2. High-Resolution Mass Spectrometry (HRMS)

Technique: Electrospray Ionization (ESI)

Analysis:

Calculated m/z for [M+H]⁺ (C₉H₂₁N₂O₂⁺): 189.1603

Measured m/z: 189.1601[3]

Biological Activity
tert-Butyl methyl(2-(methylamino)ethyl)carbamate has been identified as an experimental

anticancer agent.[4] It has been observed to induce the regression of various cancers in animal

models.[4] The mechanism of action is reported to involve binding to the antigen Cetuximab

and its conjugates, which have demonstrated efficacy against colorectal cancer cells.[4]

Furthermore, this compound has shown inhibitory effects on the replication of human

cytomegalovirus (HCMV), a virus associated with certain types of cancer.[4]

The specific signaling pathways and molecular interactions through which tert-butyl methyl(2-
(methylamino)ethyl)carbamate exerts its anticancer and antiviral effects are still under

investigation and not fully elucidated in publicly available literature.
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Safety and Handling
tert-Butyl methyl(2-(methylamino)ethyl)carbamate is classified as a hazardous substance.

GHS Hazard Statement: H314: Causes severe skin burns and eye damage.[1]

Precautionary Statements:

Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.

Do not breathe dust/fume/gas/mist/vapors/spray. Wash face, hands, and any exposed skin

thoroughly after handling.[1]

Response:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.

If swallowed: Rinse mouth. Do NOT induce vomiting.

If inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Keep in a dark place under an inert atmosphere at room temperature. [Sigma-Aldrich]

Disposal: Dispose of contents/container to an approved waste disposal plant.

Conclusion
tert-Butyl methyl(2-(methylamino)ethyl)carbamate is a valuable building block in synthetic

and medicinal chemistry. This guide has provided a detailed overview of its chemical

properties, a robust protocol for its synthesis, and methods for its analytical characterization.

While its biological activities as an experimental anticancer and antiviral agent are promising,

further research is required to fully understand its mechanisms of action. Adherence to strict

safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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